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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257 Get Quote

Immediate Safety and Logistical Information for Researchers, Scientists, and Drug

Development Professionals

Regelinol, an antitumor ursene-type triterpenoid isolated from the roots of Tripterygium regelii,

requires careful handling and disposal due to its cytotoxic properties. This document provides

essential procedural guidance for the safe management and disposal of Regelinol waste in a

laboratory setting. Adherence to these procedures is critical to ensure personnel safety and

environmental protection.

Summary of Key Disposal and Safety Parameters
A comprehensive Safety Data Sheet (SDS) for Regelinol is not readily available in public

domains. The following table summarizes general safety and disposal information based on its

classification as a cytotoxic compound. Researchers must supplement this information with

institution-specific guidelines and, if available, a supplier-provided SDS.
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Parameter Guideline Source/Justification

Waste Classification

Cytotoxic/Chemotherapeutic

Waste; Hazardous Chemical

Waste

Based on its antitumor

properties, Regelinol should be

handled as a cytotoxic agent.

Personal Protective Equipment

(PPE)

Chemical-resistant gloves

(double-gloving

recommended), lab coat, and

eye protection (safety glasses

with side shields or goggles).

Standard practice for handling

potent chemical compounds.

Spill Management

Use a spill kit designed for

cytotoxic agents. Absorb the

spill with inert material, and

decontaminate the area with

an appropriate agent (e.g.,

10% bleach solution followed

by a water rinse).

General procedure for

cytotoxic spills to ensure

containment and

decontamination.

Containerization

Puncture-resistant, leak-proof

primary containers clearly

labeled "Cytotoxic Waste" or

"Chemotherapeutic Waste."

Secondary containment should

be used when transporting.

Prevents exposure and

ensures proper identification

for waste handlers.

Disposal Method

Incineration at a licensed

hazardous waste facility. Do

not dispose of down the drain

or in general laboratory trash.

High-temperature incineration

is the standard and most

effective method for destroying

cytotoxic compounds.

Step-by-Step Disposal Protocol for Regelinol
The following protocol outlines the necessary steps for the proper disposal of Regelinol and

associated contaminated materials.

Segregation of Waste:
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All materials that have come into direct contact with Regelinol, including unused product,

contaminated labware (e.g., vials, pipette tips, plates), and personal protective equipment

(PPE), must be segregated as cytotoxic waste.

Containerization:

Place all solid waste into a designated, puncture-resistant container with a secure lid. The

container must be clearly labeled with "Cytotoxic Waste," "Chemotherapeutic Waste," and

the biohazard symbol if applicable.

Liquid waste containing Regelinol should be collected in a dedicated, leak-proof, and

clearly labeled container. Avoid mixing with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Storage:

Store the sealed waste containers in a designated, secure area away from general

laboratory traffic. This area should be clearly marked as a hazardous waste accumulation

site.

Waste Pickup and Disposal:

Arrange for the collection of the cytotoxic waste by your institution's EHS department or a

licensed hazardous waste disposal contractor.

Ensure all required waste disposal forms are completed accurately and accompany the

waste shipment.

Disposal Decision-Making Workflow
The following diagram illustrates the logical workflow for the proper disposal of Regelinol.
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Caption: Logical workflow for the proper disposal of Regelinol waste.

Disclaimer: The information provided here is a general guide. All laboratory personnel must be

trained on and adhere to the specific hazardous waste management policies and procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1679257?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


established by their institution and local regulations. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance on the disposal of

Regelinol.

To cite this document: BenchChem. [Proper Disposal of Regelinol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679257#regelinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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